Cas no 1111104-12-1 (5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one)

5-[3-(Hydroxymethyl)phenyl]-1H-pyrimidin-2-one is a heterocyclic organic compound featuring a pyrimidin-2-one core substituted with a hydroxymethylphenyl group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The hydroxymethyl moiety enhances solubility and provides a versatile handle for further functionalization, while the pyrimidin-2-one scaffold offers hydrogen-bonding capabilities, making it valuable in molecular recognition and drug design. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties. The compound's synthetic accessibility and structural modularity further support its use as an intermediate in the development of bioactive molecules.

5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one structure

1111104-12-1 structure

Product Name:5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one

CAS No:1111104-12-1

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD11877019

CID:2606625

PubChem ID:53222247

Update Time:2025-05-28

5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one
- 1111104-12-1
- 3-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzyl alcohol
- 5-[3-(Hydroxymethyl)phenyl]pyrimidin-2(1H)-one
- SB58919
- MFCD11877019
- 5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol
- 2-HYDROXY-5-(3-HYDROXYMETHYLPHENYL)PYRIMIDINE
- DTXSID30686790
- MDL： MFCD11877019
- Inchi： 1S/C11H10N2O2/c14-7-8-2-1-3-9(4-8)10-5-12-11(15)13-6-10/h1-6,14H,7H2,(H,12,13,15)
- InChI Key： BQNOEXYFUBUERJ-UHFFFAOYSA-N
- SMILES： OCC1C=CC=C(C=1)C1C=NC(NC=1)=O

Computed Properties

Exact Mass: 202.074227566Da
Monoisotopic Mass: 202.074227566Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 61.7Å²

5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB322752-5 g	2-Hydroxy-5-(3-hydroxymethylphenyl)pyrimidine, 95%; .	1111104-12-1	95%	5 g	€1,159.00	2023-07-19
Chemenu	CM485923-1g	5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol	1111104-12-1	97%	1g	$532	2023-02-03
abcr	AB322752-5g	2-Hydroxy-5-(3-hydroxymethylphenyl)pyrimidine, 95%; .	1111104-12-1	95%	5g	€1159.00	2025-04-22
Ambeed	A624331-1g	5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol	1111104-12-1	97%	1g	$543.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1801477-1g	5-(3-(Hydroxymethyl)phenyl)pyrimidin-2-ol	1111104-12-1	98%	1g	￥15069.00	2024-08-09